Piperonyl butoxide

• CAS No.: 51-03-6
• Product Name: Piperonyl butoxide
• Molecular Formula: C19H30O5
• Molecular Weight: 338.4 g/mol
• IUPAC Name: 5-[2-(2-butoxyethoxy)ethoxymethyl]-6-propyl-1,3-benzodioxole
• Standard InChI: InChI=1S/C19H30O5/c1-3-5-7-20-8-9-21-10-11-22-14-17-13-19-18(23-15-24-19)12-16(17)6-4-2/h12-13H,3-11,14-15H2,1-2H3
• Standard InChIKey: FIPWRIJSWJWJAI-UHFFFAOYSA-N
• SMILES: CCCCOCCOCCOCC1=CC2=C(C=C1CCC)OCO2
• Canonical SMILES: CCCCOCCOCCOCC1=CC2=C(C=C1CCC)OCO2
• Appearance: Solid powder
• Boiling Point: 356 °F at 1 mm Hg (NTP, 1992); 180 °C at 1 mm Hg /Technical/; at 0.13kPa: 180 °C; 356° at 1 mmHg
• Colorform: Colorless liquid; Pale yellowish liquid; Light brown liquid
• Density: 1.04 to 1.07 at 68 °F (NTP, 1992); 1.06 at 20 °C; Relative density (water = 1): 1.1; 1.04-1.07
• Flash Point: 340 °F (NTP, 1992); 340 °F (171 °C) (open cup); 171 °C; 340°F
• Physical Description: Piperonyl butoxide is a pale yellow to light brown liquid with a mild odor and a faint bitter taste. (NTP, 1992); Liquid; OILY YELLOW-TO-BROWN LIQUID.; Pale yellow to light brown liquid with a mild odor and a faint bitter taste.
• Description: Piperonyl Butoxide is a synthetic derivative of benzodioxole and used as an insecticide synergist, Piperonyl Butoxide enhances the active properties of pyrethrin, pyrethroid, rotenone, and carbamate pesticide ingredients by inhibiting insect microsomal enzyme detoxification activity. It is toxic and suspected of causing anorexia, carcinogenesis, convulsions, and dermal irritation, as well as hepatic and renal damage. (NCI04); Piperonyl butoxide is a pale yellow to light brown liquid with a mild odor and a faint bitter taste. (NTP, 1992); Piperonyl butoxide is a member of benzodioxoles. It has a role as a pesticide synergist.
• Purity: >98% (or refer to the Certificate of Analysis)
• Shelf Life: Very stable to hydrolysis and uv irradiation.; Stable at 100 °C; thin films of commercial grade material are stable to intense fluorescent light for up to 7 days
• Solubility: less than 1 mg/mL at 64° F (NTP, 1992); 4.22e-05 M; Miscible with methanol, ethanol, benzene, Freons, Geons, petroleum oils, and other organic solvents; In water, 14.3 mg/L at 25 °C; Solubility in water: none
• Storage: Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).
• Synonyms: Piperonyl butoxide; NSC 8401; NSC-8401; NSC8401
• Vapor Pressure: 5.2X10-6 mm Hg at 25 °C (est)
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• PubChem Compound: 5794
• Last Modified: Nov 11 2021